N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide

• IUPAC Name: N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C11H20N2O2/c1-12-10(14)8-13(2)11(15)9-6-4-3-5-7-9/h9H,3-8H2,1-2H3,(H,12,14)
• InChI Key: YHFQVZHHGDVESD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C)C(=O)C1CCCCC1
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide, also known as etomidate, is a medication used for anesthesia induction. It was first synthesized in 1964 by Janssen Pharmaceutica, and it has been widely used in clinical practice since then. Etomidate is known for its rapid onset and short duration of action, which makes it an ideal choice for anesthesia induction in surgical procedures.

Mechanism of Action

Etomidate works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain, leading to sedation and anesthesia.
Biochemical and Physiological Effects:
Etomidate has several biochemical and physiological effects, including sedation, amnesia, and muscle relaxation. It also reduces the activity of the sympathetic nervous system, leading to a decrease in heart rate and blood pressure. Etomidate has minimal effects on respiratory function, making it a safe choice for anesthesia induction in patients with respiratory problems.

Advantages and Limitations for Lab Experiments

Etomidate has several advantages for use in laboratory experiments, including its rapid onset and short duration of action, which allows for precise control of anesthesia depth. It also has minimal effects on respiratory function, making it a safe choice for experiments involving respiratory measurements. However, N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide may alter certain physiological parameters, such as heart rate and blood pressure, which should be taken into consideration when designing experiments.

Future Directions

1. Further studies on the use of N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide in treating medical conditions such as status epilepticus and traumatic brain injury.
2. Development of new formulations of N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide with improved pharmacokinetic properties.
3. Investigation of the potential use of N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide as a sedative in critical care settings.
4. Studies on the long-term effects of N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide on cognitive function and memory.
5. Development of new drugs that target the GABA receptor system, based on the mechanism of action of N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide.

Synthesis Methods

The synthesis of N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide involves the reaction of cyclohexanone with methylamine and acetaldehyde. This reaction produces N-methyl-N-(1-phenylethyl)amine, which is then reacted with ethyl chloroformate to produce N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide.

Scientific Research Applications

Etomidate has been extensively studied for its anesthetic properties, and it has been found to be safe and effective for anesthesia induction in various surgical procedures. It has also been used in emergency medicine for rapid sequence intubation. In addition to its anesthetic properties, N-methyl-N-[2-(methylamino)-2-oxoethyl]cyclohexanecarboxamide has been studied for its potential use in treating certain medical conditions, such as status epilepticus and traumatic brain injury.